Cas no 159307-02-5 (6-acetylpyridine-2-carbonitrile)

• Product name: 6-acetylpyridine-2-carbonitrile
• CAS No: 159307-02-5
• MF: C₈H₆N₂O
• MW: 146.1460
• MDL: MFCD09263905
• CID: 109169
• PubChem ID: 15218805

6-acetylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-Pyridinecarbonitrile
• 2-Pyridinecarbonitrile,6-acetyl-
• 6-acetylpyridine-2-carbonitrile
• 2-acetyl-6-cyanopyridine
• 2-cyano-6-acetylpyridine
• 2-PYRIDINECARBONITRILE,6-ACETYL
• 6-Acetyl-2-cyanopyridine
• 6-ACETYLPICOLINONITRILE
• 2-Pyridinecarbonitrile, 6-acetyl- (9CI)
• LECIQDJPKUDAHR-UHFFFAOYSA-N
• AB50229
• AK439105
• SCHEMBL7770340
• MFCD09263905
• 2-PYRIDINECARBONITRILE, 6-ACETYL-
• DS-18801
• AKOS006332390
• C73010
• 159307-02-5
• CS-0147272
• FT-0749816
• A928522
• DTXSID70570184
• DB-083131

• MDL： MFCD09263905
• Inchi： 1S/C8H6N2O/c1-6(11)8-4-2-3-7(5-9)10-8/h2-4H,1H3
• InChI Key： LECIQDJPKUDAHR-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C#N)=N1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8
• XLogP3: 0.9

Experimental Properties

• PSA: 53.75000
• LogP: 1.15588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones